4-{4-allyl-5-[(3,4-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl methyl ether
CAS No.:
Cat. No.: VC15050481
Molecular Formula: C19H17Cl2N3OS
Molecular Weight: 406.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H17Cl2N3OS |
|---|---|
| Molecular Weight | 406.3 g/mol |
| IUPAC Name | 3-[(3,4-dichlorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazole |
| Standard InChI | InChI=1S/C19H17Cl2N3OS/c1-3-10-24-18(14-5-7-15(25-2)8-6-14)22-23-19(24)26-12-13-4-9-16(20)17(21)11-13/h3-9,11H,1,10,12H2,2H3 |
| Standard InChI Key | JJFNVMZGVXRYHY-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC=C(C=C1)C2=NN=C(N2CC=C)SCC3=CC(=C(C=C3)Cl)Cl |
Introduction
Chemical Structure and Physicochemical Properties
The compound features a 1,2,4-triazole core substituted with an allyl group at the N4 position and a 3,4-dichlorobenzyl sulfanyl moiety at the C5 position. A phenyl ring, para-substituted with a methyl ether group, is attached to the C3 position of the triazole. Key physicochemical properties include:
| Property | Value |
|---|---|
| Molecular Formula | C₁₉H₁₇Cl₂N₃OS |
| Molecular Weight | 406.3 g/mol |
| CAS Number | Not publicly disclosed |
| Solubility | Likely polar aprotic solvents |
The dichlorobenzyl group enhances lipophilicity, potentially improving membrane permeability.
Synthesis and Optimization
Synthesis involves multi-step reactions starting with triazole ring formation, followed by sequential substitutions. Key steps include:
-
Triazole Core Synthesis: Cyclization of thiosemicarbazides under acidic conditions.
-
Allylation: Introduction of the allyl group via nucleophilic substitution.
-
Sulfanyl Attachment: Coupling the 3,4-dichlorobenzyl mercaptan to the triazole using ethanol or acetonitrile as solvents.
-
Phenyl Methyl Ether Addition: Mitsunobu or Ullmann coupling to attach the substituted phenyl group.
Optimal yields (70–85%) are achieved at 60–80°C with catalytic triethylamine.
Biological Activities and Mechanisms
Antifungal Activity
Triazole derivatives inhibit fungal lanosterol 14α-demethylase (CYP51), disrupting ergosterol biosynthesis. The dichlorobenzyl sulfanyl group may enhance target binding through hydrophobic interactions .
Antimicrobial Effects
Preliminary studies suggest broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus), with MIC values under investigation. The sulfanyl moiety likely contributes to reactive oxygen species generation .
Agricultural Applications
Analogous phenylamine derivatives in patent WO2018069841A1 demonstrate efficacy against phytopathogens like Fusarium spp., suggesting potential crop protection uses for this compound .
Structure-Activity Relationships (SAR)
-
Allyl Group: Enhances metabolic stability compared to shorter alkyl chains.
-
3,4-Dichlorobenzyl: Increases antifungal potency by 3-fold versus non-halogenated analogs.
-
Methyl Ether: Improves solubility without compromising target affinity .
Comparative Analysis with Structural Analogs
The dichlorobenzyl group confers superior bioactivity compared to non-halogenated analogs .
Recent Developments and Patents
While direct patents on this compound are undisclosed, related innovations include:
-
WO2009015193A1: Sulfone/sulfoxide heterocycles with antibacterial activity, highlighting the therapeutic value of sulfur-containing groups .
-
WO2018069841A1: 4-Substituted phenylamine derivatives for crop protection, validating triazole-based agrochemicals .
Challenges and Future Directions
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume